2,6-Di(pentan-3-yl)aniline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2,6-Di(pentan-3-yl)aniline is a chemical compound with the molecular formula C16H27N . It is an aniline derivative with two pentan-3-yl substituents attached to the 2 and 6 positions of the nitrogen atom in the aniline ring . It is commonly used in the production of dyes, pigments, and other organic chemicals .
Molecular Structure Analysis
The molecular structure of 2,6-Di(pentan-3-yl)aniline consists of a benzene ring (aniline) with two pentan-3-yl groups attached to it . The average mass of the molecule is 233.392 Da and the monoisotopic mass is 233.214355 Da .Physical And Chemical Properties Analysis
The physical and chemical properties of 2,6-Di(pentan-3-yl)aniline include a predicted boiling point of 326.8±11.0 °C and a predicted density of 0.905±0.06 g/cm3 . It should be stored at 2-8°C and protected from light . The pKa is predicted to be 4.69±0.15 .Safety and Hazards
properties
CAS RN |
948587-90-4 |
---|---|
Product Name |
2,6-Di(pentan-3-yl)aniline |
Molecular Formula |
C16H27N |
Molecular Weight |
233.39 g/mol |
IUPAC Name |
2,6-di(pentan-3-yl)aniline |
InChI |
InChI=1S/C16H27N/c1-5-12(6-2)14-10-9-11-15(16(14)17)13(7-3)8-4/h9-13H,5-8,17H2,1-4H3 |
InChI Key |
WRXMUGOMZOGXCX-UHFFFAOYSA-N |
SMILES |
CCC(CC)C1=C(C(=CC=C1)C(CC)CC)N |
Canonical SMILES |
CCC(CC)C1=C(C(=CC=C1)C(CC)CC)N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.